molecular formula C14H12FNO B259839 2-fluoro-N-methyl-N-phenylbenzamide

2-fluoro-N-methyl-N-phenylbenzamide

Cat. No.: B259839
M. Wt: 229.25 g/mol
InChI Key: NWPJWYCVAFPOMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-N-methyl-N-phenylbenzamide (C₁₄H₁₂FNO) is a fluorinated benzamide derivative characterized by a fluorine atom at the ortho position of the benzoyl ring and an N-methyl-N-phenyl substitution on the amide nitrogen. Its reactivity in site-selective bromination reactions highlights its utility in synthesizing bioactive molecules .

Properties

Molecular Formula

C14H12FNO

Molecular Weight

229.25 g/mol

IUPAC Name

2-fluoro-N-methyl-N-phenylbenzamide

InChI

InChI=1S/C14H12FNO/c1-16(11-7-3-2-4-8-11)14(17)12-9-5-6-10-13(12)15/h2-10H,1H3

InChI Key

NWPJWYCVAFPOMU-UHFFFAOYSA-N

SMILES

CN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2F

Canonical SMILES

CN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Selectivity

N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24)
  • Structure : Differs in the substitution pattern, featuring two fluorine atoms on the aniline ring (2,4-difluoro) and a single fluorine on the benzoyl ring.
  • Reactivity : Fo24 exhibits distinct hydrogen-bonding interactions (N–H···F and C–H···F) and molecular stacking due to its fluorination pattern, which influences its crystal packing and stability .
  • Applications : Primarily studied for its crystallographic properties rather than direct medicinal applications .
N-(2,3-Difluorophenyl)-2-fluorobenzamide (Fo23)
  • Structure : An isomer of Fo24 with 2,3-difluoro substitution on the aniline ring.
  • Crystallography: Crystallizes in a monoclinic Pn space group (a = 4.956 Å, b = 5.672 Å, c = 19.625 Å, β = 96.6°), with weaker N–H···F hydrogen bonds compared to Fo24 .
  • Key Difference : Reduced fluorine density on the aniline ring alters intermolecular interactions and solubility .
N-Methoxy-N-Methyl-2-fluorobenzamide
  • Structure : Replaces the N-phenyl group with a methoxy group.
  • Applications : Used in organic synthesis as a directing group for metal-catalyzed reactions, unlike the target compound’s focus on bromination .
Brominated Derivatives of 2-Fluoro-N-methyl-N-phenylbenzamide
  • Example : N-(2-Bromophenyl)-2-fluoro-N-methylbenzamide (2i), synthesized via Pd-catalyzed bromination (86% yield) .
  • Comparison: Brominated analogs of non-fluorinated benzamides (e.g., 2-chloro-N-(2,6-dichlorophenyl)benzamide) show lower selectivity in C–H activation, underscoring fluorine’s role in enhancing reaction specificity .
2-Hydroxy-N-(3-Trifluoromethylphenyl)benzamide Derivatives
  • Structure : Features a hydroxyl group on the benzoyl ring and a trifluoromethyl group on the aniline ring.
  • Activity : Exhibits antimicrobial and anti-inflammatory properties, but the hydroxyl group increases susceptibility to metabolic degradation compared to fluorine’s metabolic stability .

Crystallographic and Physicochemical Properties

Compound Molecular Weight (g/mol) Crystal System Hydrogen Bonding Key Applications
2-Fluoro-N-methyl-N-phenylbenzamide 235.25 Not reported N/A Bromination precursor
Fo24 270.23 Monoclinic N–H···F, C–H···F Structural studies
Fo23 251.20 Monoclinic Weaker N–H···F interactions Crystallographic analysis
2-Chloro-N-(2,6-dichlorophenyl)benzamide 315.02 Monoclinic Cl···Cl halogen bonding Antimicrobial agents

Key Observations :

  • Fluorine’s electronegativity enhances dipole-dipole interactions and stability in Fo24/Fo23, whereas chlorine in related analogs promotes halogen bonding .
  • The N-methyl-N-phenyl group in the target compound reduces hydrogen-bonding capacity compared to N–H-containing analogs, impacting solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.